2-(Dihydroxyboranyl)acetic acid

• Molecular Formula: C2H5BO4
• Molecular Weight: 103.87 g/mol
• IUPAC Name: 2-boronoacetic acid
• InChI: InChI=1S/C2H5BO4/c4-2(5)1-3(6)7/h6-7H,1H2,(H,4,5)
• InChI Key: VJIMEVDHHYQWRG-UHFFFAOYSA-N
• Canonical SMILES: B(CC(=O)O)(O)O

Description

2-(Dihydroxyboranyl)acetic acid (C₈H₉BO₄) is a boronic acid derivative featuring a carboxylic acid group and a boronic acid (-B(OH)₂) moiety. Boronic acids are widely utilized in organic synthesis, pharmaceutical chemistry, and materials science due to their unique reactivity, particularly in Suzuki-Miyaura cross-coupling reactions and as sensors for diols or saccharides . The acetic acid chain in this compound enhances solubility in polar solvents, while the boronic acid group enables dynamic covalent interactions, making it valuable in drug design and molecular recognition systems.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Dihydroxyboranyl)acetic acid can be achieved through several methods. One common approach involves the reaction of acetic acid with boron reagents under controlled conditions. For instance, the reaction of acetic acid with boric acid or boron trihalides in the presence of a suitable catalyst can yield 2-(Dihydroxyboranyl)acetic acid .

Industrial Production Methods

Industrial production of 2-(Dihydroxyboranyl)acetic acid typically involves large-scale reactions using boron-containing precursors and acetic acid. The process may include steps such as purification and crystallization to obtain the desired product in high purity. The use of continuous flow reactors and advanced catalytic systems can enhance the efficiency and yield of the production process .

Chemical Reactions Analysis

Types of Reactions

2-(Dihydroxyboranyl)acetic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form boronic acid derivatives.

Reduction: Reduction reactions can convert the boronic acid group to other functional groups.

Substitution: The boronic acid group can participate in substitution reactions, such as the Suzuki-Miyaura coupling, to form carbon-carbon bonds.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Palladium catalysts are commonly employed in Suzuki-Miyaura coupling reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield boronic acid derivatives, while substitution reactions can produce various organic compounds with new carbon-carbon bonds .

Scientific Research Applications

2-(Dihydroxyboranyl)acetic acid has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in cross-coupling reactions.

Biology: The compound’s ability to form reversible covalent bonds with diols makes it useful in the study of carbohydrate interactions and protein labeling.

Medicine: Boronic acids, including 2-(Dihydroxyboranyl)acetic acid, are explored for their potential in drug development, particularly as enzyme inhibitors.

Industry: The compound is used in the production of advanced materials, such as polymers and sensors.

Mechanism of Action

The mechanism of action of 2-(Dihydroxyboranyl)acetic acid involves its ability to form reversible covalent bonds with diols and other nucleophiles. This interaction is crucial in various biological and chemical processes. For instance, in biological systems, the compound can interact with diol-containing biomolecules, affecting their function and activity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2-Carboxy-4-fluorobenzeneboronic Acid (C₇H₆BFO₄)

• Structural Differences : Replaces the acetic acid chain with a fluorinated benzene ring. The fluorine atom introduces strong electron-withdrawing effects, enhancing stability and altering reactivity .
• Applications : Used in fluorinated drug intermediates (e.g., kinase inhibitors) due to improved metabolic stability and binding affinity .

• Key Data :

  Property	2-(Dihydroxyboranyl)acetic Acid	2-Carboxy-4-fluorobenzeneboronic Acid
  Molecular Weight (g/mol)	183.93	183.93
  Solubility	High in polar solvents	Moderate in DMSO
  Price (1000 mg)	N/A	$349 (analogous boronic acids)

[5-(Dihydroxyboranyl)thiophen-2-yl]boronic Acid (C₅H₆B₂O₄S)

• Structural Differences : Incorporates a thiophene ring, introducing sulfur-mediated conjugation and electronic effects .
• Applications : Utilized in organic electronics and sensors due to enhanced π-conjugation and redox activity.
• Key Data: Property 2-(Dihydroxyboranyl)acetic Acid Thiophene Analogue Melting Point Not reported 95–100°C Reactivity Binds diols Forms coordination polymers

2-[4-(Dihydroxyboranyl)phenyl]acetic Acid (C₈H₉BO₄)

• Structural Differences : Positions the boronic acid and acetic acid groups on a phenyl ring instead of a linear chain .
• Applications : Explored in metal-organic frameworks (MOFs) and as a linker in bioconjugation.
• Key Data: Property 2-(Dihydroxyboranyl)acetic Acid Phenyl Analogue Crystal Structure Not reported Forms centrosymmetric dimers Synthetic Yield Varies by method 84% (bromination route)

Reactivity and Electronic Effects

• Electron-Withdrawing vs. Donating Groups :
  • Fluorine (in 2-Carboxy-4-fluorobenzeneboronic acid) increases electrophilicity of the boronic acid, accelerating cross-coupling reactions .
  • Methoxy groups (e.g., in 2-(3-Bromo-4-methoxyphenyl)acetic acid) exhibit electron-donating effects, reducing boronic acid reactivity but enhancing solubility .
• Hydrogen Bonding : The acetic acid group in 2-(Dihydroxyboranyl)acetic acid facilitates strong O–H∙∙∙O hydrogen bonds, critical for crystal packing and dimer formation .